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Compound of Interest

Compound Name: Ferimzone

Cat. No.: B166972

Essential Safety and Handling Guide for
Ferimzone

This document provides crucial safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Ferimzone (CAS No. 89269-64-7).
The following procedural guidance is designed to ensure safe operational handling and
disposal.

Immediate Safety and Hazard Identification

Ferimzone is a pyrimidine hydrazone fungicide classified as moderately hazardous.[1]
Understanding its primary hazards is the first step in safe handling.

GHS Hazard Classifications:[2][3]
o H302: Harmful if swallowed (Acute toxicity - Category 4, Oral).[2][3]
e H319: Causes serious eye irritation (Eye irritation, Category 2).[2][3]

o H371: May cause damage to organs (Specific target organ toxicity — single exposure,
Category 2).[2][3]

Major adverse effects have been observed in the liver and blood.[4] All laboratory personnel
must be trained on these hazards before handling the compound.[5]
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Personal Protective Equipment (PPE) Protocol

A risk assessment should precede any handling of Ferimzone to ensure the appropriate level
of protection. The following PPE is mandatory.

e Eye and Face Protection:
o Action: Wear chemical splash goggles or a face shield.[6][7]

o Reason: Ferimzone causes serious eye irritation.[2][3] Standard safety glasses are
insufficient.

e Hand Protection:

o Action: Wear chemical-impermeable, unlined gloves (e.g., Nitrile, Butyl).[3] Check gloves
for any defects before each use.

o Reason: To prevent skin contact. Contaminated gloves should be washed before removal
and disposed of properly.

» Body Protection:

o Action: Wear a lab coat or chemical-resistant coveralls. When handling larger quantities or
if there is a risk of splashing, a chemical-resistant apron should be worn over the primary
protective clothing.

o Reason: Protects skin from accidental contact and contamination of personal clothing.
* Respiratory Protection:

o Action: When handling Ferimzone as a powder or if aerosolization is possible, use a
NIOSH-approved respirator with a particulate filter (e.g., N95, P100) or work in a certified
chemical fume hood.[7]

o Reason: To prevent inhalation of the compound, which can cause respiratory irritation.[6]
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Caption: PPE selection and use workflow for handling Ferimzone.
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Operational and Handling Plan

Adherence to a strict operational plan minimizes the risk of exposure.
Step 1: Engineering Controls
o Always handle Ferimzone in a well-ventilated area.[8]

» Use a certified chemical fume hood or other ventilated enclosure, especially when handling
the solid form to prevent dust formation or when working with solutions to control vapors.[8]

o Ensure safety showers and eyewash stations are readily accessible and have been recently
tested.

Step 2: Safe Handling Practices

e Minimize the amount of Ferimzone used in any procedure.[9]

» Avoid the formation of dust and aerosols.[8]

e Do not eat, drink, or smoke in the laboratory area where Ferimzone is handled.[6]

» Keep containers tightly closed when not in use and store in a cool, dry, well-ventilated place
away from direct sunlight and heat sources.[8]

Step 3: Hygiene Measures

¢ Wash hands thoroughly with soap and water after handling Ferimzone, before breaks, and
at the end of the workday.[6]

 Remove any contaminated clothing immediately and launder it separately from other lab
wear before reuse.[6]

First Aid and Emergency Procedures

In case of accidental exposure, immediate action is critical.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[6][8]

o Skin Contact: Immediately wash the affected area with soap and water.[10] Remove
contaminated clothing. If irritation persists, seek medical attention.

 Ingestion: Do NOT induce vomiting.[6] Rinse mouth with water. Call a poison control center
or doctor immediately for treatment advice.[6]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[6] If
breathing is difficult, provide oxygen. Seek medical attention if symptoms occur.

Disposal Plan
All waste materials must be treated as hazardous waste.
¢ \Waste Ferimzone:

o Collect all waste Ferimzone and solutions containing it in a designated, properly labeled,
and sealed hazardous waste container.

o Do not discharge into drains or the environment.[3]
o Contaminated Materials:

o All disposable PPE (gloves, etc.), contaminated lab supplies (e.g., weigh paper, pipette
tips), and cleaning materials must be collected in a sealed, labeled hazardous waste
container.

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be
collected as hazardous waste. Dispose of the rinsed container according to institutional
and local regulations.

» Final Disposal:

o Arrange for disposal through a licensed professional waste disposal service. All disposal
must be in accordance with federal, state, and local environmental regulations.
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Ferimzone Data Summary

The following table summarizes key quantitative data for Ferimzone.

Property Type Parameter Value Reference(s)
Physical/Chemical Molecular Formula C1sH1sNa4 [2][11][12]
Molecular Weight 254.33 g/mol [2][11][12]
Physical State White crystalline solid [1]
Melting Point 172-177°C [11]
Water Solubility 162 mg/L (at 30°C) [13]
Toxicological Acceptable Daily 0.019 mg/kg bw/day [41[14]
Intake (ADI)

Acute Reference

0.3 mg/kg bw 4][14
Dose (ARfD) 99 ]

No-Observed-
1.94 mg/kg bw/day
Adverse-Effect Level [4][14]

(Chronic, Rat)
(NOAEL)

o Il (Moderately
WHO Classification [1]
hazardous)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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